Cas no 56104-22-4 ((PYR5)-SUBSTANCE P (5-11))

• Product Name: (PYR5)-SUBSTANCE P (5-11)
• CAS No: 56104-22-4
• MF: C₄₁H₅₇N₉O₉S
• MW: 852.01
• CID: 366896
• PubChem ID: 4351137
• Update Time: 2025-04-28

(PYR5)-SUBSTANCE P (5-11) Chemical and Physical Properties

Names and Identifiers

• Substance P,1-de-L-arginine-2-de-L-proline-3-de-L-lysine-4-de-L-proline-5-(5-oxo-L-proline)-(9CI)
• (Pyr5)-Substance P (5-11)
• N-[1-[[1-[[2-[[1-[(1-amino-4-methylsulfanyl-1-oxobutan-2-yl)amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]-2-[(5-oxopyrrolidine-2
• PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2
• [pGlu5]-Substance P Fragment 5-11
• pGlu-Gln-Phe-Phe-Gly-Leu-Met-NH2
• 56104-22-4
• AC1N8WCV
• FT-0773520
• N-[1-[[1-[[2-[[1-[(1-amino-4-methylsulfanyl-1-oxobutan-2-yl)amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]-2-[(5-oxopyrrolidine-2-carbonyl)amino]pentanediamide
• DTXSID70402254
• (PYR5)-SUBSTANCE P (5-11)

• Inchi： 1S/C41H57N9O9S/c1-24(2)20-30(40(58)47-27(36(43)54)18-19-60-3)46-35(53)23-44-37(55)31(21-25-10-6-4-7-11-25)49-41(59)32(22-26-12-8-5-9-13-26)50-39(57)29(14-16-33(42)51)48-38(56)28-15-17-34(52)45-28/h4-13,24,27-32H,14-23H2,1-3H3,(H2,42,51)(H2,43,54)(H,44,55)(H,45,52)(H,46,53)(H,47,58)(H,48,56)(H,49,59)(H,50,57)
• InChI Key： XDUVKSVLDVUFCJ-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(N)=O)NC(C(CC(C)C)NC(CNC(C(CC1C=CC=CC=1)NC(C(CC1C=CC=CC=1)NC(C(CCC(N)=O)NC(C1CCC(N1)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 851.40000
• Monoisotopic Mass: 851.39999560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 60
• Rotatable Bond Count: 25
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 315Ų

Experimental Properties

• PSA: 315.18000
• LogP: 2.91540

(PYR5)-SUBSTANCE P (5-11) Security Information

• WGK Germany：3
• Storage Condition：−20°C